(4-Chlorophenyl)(2-hydroxy-3-methylphenyl)methanone

• CAS RN: 6279-04-5
• Molecular Formula: C14H11ClO2
• Molecular Weight: 246.69 g/mol
• IUPAC Name: (4-chlorophenyl)-(2-hydroxy-3-methylphenyl)methanone
• InChI: InChI=1S/C14H11ClO2/c1-9-3-2-4-12(13(9)16)14(17)10-5-7-11(15)8-6-10/h2-8,16H,1H3
• InChI Key: RTAQNUUHINNFBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)C2=CC=C(C=C2)Cl)O

Description

(4-Chlorophenyl)(2-hydroxy-3-methylphenyl)methanone is a useful research compound. Its molecular formula is C14H11ClO2 and its molecular weight is 246.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality (4-Chlorophenyl)(2-hydroxy-3-methylphenyl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-Chlorophenyl)(2-hydroxy-3-methylphenyl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Chlorobenzene (78.79 g, 71.6 ml; 0.7 mole) and AlCl3 (14 g, 0.105 mole) were mixed, stirred and treated with a solution of 2-hydroxy-3-methylbenzoic acid chloride (12 g, 0.07 mole) in chlorobenzene (20 ml). The mixture was stirred and heated at 100° C. overnight. The cooled mixture was added to conc. HCl (10 ml) and ice, extracted with ether, and ether washed with saturated sodium bicarbonate solution, dried (Na2SO4), filtered and the filtrate distilled, to give (after removal of the ether), a main fraction 2-hydroxy-3-methyl-4'-chlorobenzophenone, b.p. 148°-152° C./0.5 mm (8.18 g), which solidified to yellow microplates, m.p. 55°-58° C.

Synthesis routes and methods II

Procedure details

Chlorobenzene (78.79g, 71.6ml; 0.7mole), AlCl3, (14g, 0.105mole) were mixed, stirred and treated with a solution of 2-hydroxy-3-methylbenzoic acid chloride (12g, 0.07mole) in chlorobenzene (20ml). The mixture was stirred and heated at 100°C overnight. The cooled mixture was added to conc. HCl (10ml) and ice, extraction with ether, and ether washed with saturated sodium bicarbonate solution, dried (Na2SO4), filtered and the filtrate distilled, to give (after removal of the ether), a main fraction 2-hydroxy-3-methyl-4'-chlorobenzophenone, b.p. 148°-152°C/0.5mm (8.18g), which solidified to yellow microplates, m.p. 55°-58°C.